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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzaldehyde

Cat. No.: B189313

This document provides immediate, critical safety protocols and logistical plans for the handling
and disposal of 5-Bromo-2-methoxybenzaldehyde (CAS No. 25016-01-7). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure laboratory safety and proper chemical management.

Hazard Identification and Classification

5-Bromo-2-methoxybenzaldehyde is classified as a hazardous substance.[1][2] It is harmful if
swallowed, causes skin irritation, and can result in serious eye irritation.[1][3] It may also cause
respiratory irritation.[1][3]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed[2][3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Quantitative Data Summary
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Property Value Source
CAS Number 25016-01-7 [1112]
Molecular Formula CsH7BrO:z [3]
Molecular Weight 215.04 g/mol [3]
Appearance Solid

Melting Point 116-119 °C

Acute toxicity, Oral (Category
4), Skin irritation (Category 2),
o Eye irritation (Category 2A),
GHS Classification -~ o [1][3]
Specific target organ toxicity -
single exposure (Category 3),

Respiratory tract irritation

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory when working with 5-Bromo-2-
methoxybenzaldehyde.

Engineering Controls and Preparation

o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood.[1][2]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[4]

e Pre-planning: Review the Safety Data Sheet (SDS) thoroughly before beginning any work.
Prepare all necessary equipment and reagents in advance to minimize handling time.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 5-Bromo-2-
methoxybenzaldehyde:
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Protection Type Specification Rationale

Tightly fitting safety goggles or

chemical safety glasses with )
) ] ) ] Protects against splashes and
Eye/Face Protection side-shields. A face shield may )
) dust particles.
be required for splash hazards.

[4]115]

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat ]
) ) ) o Prevents skin contact and
Skin Protection or other protective clothing is ]
) ) absorption.
required to prevent skin

contact.[1][6]

For operations that may
generate dust or aerosols, a
NIOSH-approved N95

Respiratory Protection respirator or higher is

Minimizes inhalation of dust or

] vapors.
recommended. Use is

mandatory if ventilation is

inadequate.

Closed-toe shoes must be ]
Footwear ) Protects feet from spills.
worn in the laboratory.[6]

Handling Procedures

General Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in
the work area.[1][2]

o Dispensing: Avoid creating dust when handling the solid material.[1] Use appropriate tools
(e.q., spatula) for transferring the chemical.

e Reactions: When setting up reactions, ensure all glassware is properly secured. If heating,
use a controlled heating source such as a heating mantle or oil bath.

o Spills: In the event of a small spill, carefully sweep up the solid material and place it into a
suitable, labeled container for disposal.[1] Avoid generating dust. For larger spills, evacuate
the area and follow your institution's emergency procedures.
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Disposal Plan

Proper disposal of 5-Bromo-2-methoxybenzaldehyde and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Chemical Waste: All solid 5-Bromo-2-methoxybenzaldehyde waste, as well as any
solutions containing this chemical, must be collected in a designated, properly labeled
hazardous waste container.[1][2] The container should be kept tightly closed and stored in a
cool, dry, well-ventilated area away from incompatible materials.[1]

Contaminated Materials: Any materials that have come into contact with 5-Bromo-2-
methoxybenzaldehyde, such as gloves, paper towels, and weighing papers, must be
disposed of as hazardous waste. Place these items in a sealed bag or container that is
clearly labeled as "Hazardous Waste" and includes the chemical name.

Disposal Procedure

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.[1][2] Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on hazardous waste disposal procedures.

Approved Facility: All waste containing 5-Bromo-2-methoxybenzaldehyde must be
disposed of at an approved waste disposal plant.[1][2] Do not dispose of this chemical down
the drain or in the regular trash.

Workflow for Safe Handling of 5-Bromo-2-
methoxybenzaldehyde
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Caption: Workflow for the safe handling of 5-Bromo-2-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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